BE“GHE Foundational & Exploratory

Check Availability & Pricing

Pharmacokinetics of Levo Mepromazine-d3: An
In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Levo Mepromazine-d3
Cat. No.: B15554923
Get Quote
\ J

A comprehensive review of the existing scientific literature reveals a significant gap in the
specific pharmacokinetic data for Levo Mepromazine-d3. This deuterated form of Levo
Mepromazine is consistently referenced as a tool for bioanalytical assays, primarily serving as
an internal standard for the accurate quantification of Levo Mepromazine in biological matrices.
Its utility in this context suggests that its physicochemical properties and, by extension, its
pharmacokinetic profile, are nearly identical to the non-deuterated parent compound. However,
dedicated studies detailing the absorption, distribution, metabolism, and excretion (ADME) of
Levo Mepromazine-d3 are not publicly available.

This guide, therefore, focuses on the well-documented pharmacokinetics of Levo
Mepromazine, providing a thorough overview for researchers, scientists, and drug development
professionals. The information presented here is extrapolated to be largely representative of
Levo Mepromazine-d3, with the understanding that subtle isotopic effects on metabolism may
exist but have not been formally investigated.

Quantitative Pharmacokinetic Data of Levo
Mepromazine
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The following table summarizes the key pharmacokinetic parameters of Levo Mepromazine,
compiled from various clinical studies. It is important to note the significant inter-individual
variability in these values.

Parameter Value Reference
Bioavailability (Oral) ~50-60% [1]

Time to Peak Plasma 1-3 hours (Oral), 0.5-1.5 hours 2]
Concentration (Tmax) (M)

Half-life (t1/2) 15-78 hours [3][4]
Volume of Distribution (Vd) 0.3-0.7 L/kg [5]

Protein Binding ~90% [5]
Metabolism E;(tzr;spl\;i); hepatic, primarily 5]

Primarily as metabolites in
Elimination urine and feces; <1% as [1]

unchanged drug

Experimental Protocols

Detailed methodologies for key experiments cited in the literature for Levo Mepromazine are
outlined below. These protocols provide a framework for designing future studies, including
those that might investigate Levo Mepromazine-d3.

Bioavailability and Pharmacokinetic Study in Psychiatric
Patients

» Study Design: Repeated administration of Levo Mepromazine tablets or syrup to psychiatric
patients.[3][4]

e Subjects: 8 psychiatric patients.[3][4]

o Drug Administration: Repeated oral doses of Levo Mepromazine tablets or syrup.[3][4]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://en.wikipedia.org/wiki/Levomepromazine
https://pubmed.ncbi.nlm.nih.gov/7588996/
https://www.researchgate.net/publication/7030259_Simultaneous_determination_of_levomepromazine_midazolam_and_their_major_metabolites_in_human_plasma_by_reversed-phase_liquid_chromatography
https://www.researchgate.net/publication/342688923_Quantitative_determination_of_Levomepromazine_in_pharmaceuticals_by_spectrophotometric_method_as_its_sulfoxide
https://derangedphysiology.com/main/pharmacopeia/levomepromazine
https://derangedphysiology.com/main/pharmacopeia/levomepromazine
https://derangedphysiology.com/main/pharmacopeia/levomepromazine
https://en.wikipedia.org/wiki/Levomepromazine
https://www.benchchem.com/product/b15554923/docs?utm_src=pdf-body#pharmacokinetics-of-levo-mepromazine-d3-an-in-depth-technical-guide
https://www.researchgate.net/publication/7030259_Simultaneous_determination_of_levomepromazine_midazolam_and_their_major_metabolites_in_human_plasma_by_reversed-phase_liquid_chromatography
https://www.researchgate.net/publication/342688923_Quantitative_determination_of_Levomepromazine_in_pharmaceuticals_by_spectrophotometric_method_as_its_sulfoxide
https://www.researchgate.net/publication/7030259_Simultaneous_determination_of_levomepromazine_midazolam_and_their_major_metabolites_in_human_plasma_by_reversed-phase_liquid_chromatography
https://www.researchgate.net/publication/342688923_Quantitative_determination_of_Levomepromazine_in_pharmaceuticals_by_spectrophotometric_method_as_its_sulfoxide
https://www.researchgate.net/publication/7030259_Simultaneous_determination_of_levomepromazine_midazolam_and_their_major_metabolites_in_human_plasma_by_reversed-phase_liquid_chromatography
https://www.researchgate.net/publication/342688923_Quantitative_determination_of_Levomepromazine_in_pharmaceuticals_by_spectrophotometric_method_as_its_sulfoxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554923?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Collection: Plasma samples were collected at various time points after drug
administration.[3][4]

Analytical Method: Plasma levels of Levo Mepromazine and its sulfoxide metabolite were
measured using a validated chromatographic method.[3][4]

Metabolism Study in Healthy Volunteers

Study Design: Single-dose administration to healthy male volunteers.[6]

Subjects: Healthy male volunteers.[6]

Drug Administration: A single 50 or 100 mg oral dose of Levo Mepromazine.[6]

Sample Collection: Urine samples were collected for 24 hours.[6]

Analytical Method: Urine samples were treated with B-glucuronidase, purified by solid-phase
extraction, and analyzed by gas chromatography-mass spectrometry (GC-MS) to identify
metabolites.[6]

Visualizations

The following diagrams illustrate key pathways and workflows related to the pharmacokinetics

of Levo Mepromazine.
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Experimental Workflow for Levo Mepromazine Pharmacokinetic Analysis
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Caption: Experimental workflow for pharmacokinetic analysis.
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Metabolic Pathway of Levo Mepromazine

Metabolites

Phase | Metabolism (CYP450)

Levomepromazine
Sulfoxidation ’ Sulfoxide
CYP3A4 \

. CYP3A4 q N-desmethyl — Excretion
Levo Mepromazine g N-Demethylation w gl (Urine and Feces)

Phase Il Metabolism /
RIS — Hydroxylated " Glucuronidation
Metabolites

Click to download full resolution via product page

Caption: Metabolic pathway of Levo Mepromazine.

Conclusion

While a dedicated and in-depth pharmacokinetic guide for Levo Mepromazine-d3 cannot be
constructed from the currently available scientific literature, the extensive data on Levo
Mepromazine provides a robust foundation for understanding its behavior in biological systems.
The primary role of Levo Mepromazine-d3 as an internal standard in bioanalytical methods
underscores its similarity to the parent compound. Future research is warranted to elucidate
any potential kinetic isotope effects that may differentiate the pharmacokinetic profile of the
deuterated form from its non-deuterated counterpart. Such studies would be invaluable for the
drug development community and would allow for a more complete understanding of this
important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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